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Cat. No.: B15135443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Taltobulin
intermediate-12, a key component in the synthesis of the potent anti-cancer agent, Taltobulin.

This document is intended for researchers, scientists, and professionals involved in drug

development and medicinal chemistry.

Introduction to Taltobulin and its Intermediates
Taltobulin, also known as HTI-286, is a synthetic analog of the natural marine product

hemiasterlin. It is a powerful microtubule inhibitor that disrupts tubulin polymerization, leading to

mitotic arrest and apoptosis in cancer cells.[1][2] Due to its potent cytotoxic activity, Taltobulin is

a significant compound in the development of Antibody-Drug Conjugates (ADCs), where it can

be used as a cytotoxic payload.[1] The synthesis of Taltobulin is a multi-step process involving

several key chemical intermediates. Taltobulin intermediate-12 is one such precursor

available for research purposes.

Commercial Availability of Taltobulin Intermediate-
12
Taltobulin intermediate-12 is commercially available for research use. The following table

summarizes the known supplier and product information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15135443?utm_src=pdf-interest
https://www.benchchem.com/product/b15135443?utm_src=pdf-body
https://www.benchchem.com/product/b15135443?utm_src=pdf-body
https://www.medchemexpress.com/taltobulin-intermediate-3.html
https://www.medchemexpress.com/taltobulin-intermediate-9.html
https://www.medchemexpress.com/taltobulin-intermediate-3.html
https://www.benchchem.com/product/b15135443?utm_src=pdf-body
https://www.benchchem.com/product/b15135443?utm_src=pdf-body
https://www.benchchem.com/product/b15135443?utm_src=pdf-body
https://www.benchchem.com/product/b15135443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name Catalog Number Availability

MedChemExpress

(MCE)

Taltobulin

intermediate-12
HY-46006 In Stock

Researchers interested in procuring this intermediate should contact the supplier directly for

detailed specifications, pricing, and availability in their region. It is important to note that this

product is intended for research use only.

Physicochemical Data for Taltobulin Intermediate-12
A detailed public datasheet with the specific chemical structure, CAS number, molecular

weight, and other physicochemical properties for Taltobulin intermediate-12 is not readily

available from the supplier's website or in published scientific literature. Researchers are

advised to request a certificate of analysis (CoA) from the vendor upon purchase for definitive

structural and purity information.

The Role of Intermediates in Taltobulin Synthesis
The total synthesis of Taltobulin is a complex process that has been approached through

various synthetic routes. One notable strategy involves a convergent multi-component

approach, such as the Ugi four-component reaction (Ugi-4CR), which allows for the efficient

assembly of the core structure. While a detailed, step-by-step synthesis explicitly labeling

"intermediate-12" is not publicly available, the generalized workflow highlights the importance

of sequential precursor molecules.

The following diagram illustrates a generalized synthetic workflow for Taltobulin, emphasizing

the progression through key intermediates.
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A generalized workflow for the synthesis of Taltobulin.
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Experimental Protocols and Biological Context
Currently, there are no publicly available, detailed experimental protocols that specifically utilize

Taltobulin intermediate-12. Researchers using this intermediate would likely be following

proprietary synthetic routes or developing novel synthetic pathways towards Taltobulin or its

analogs.

The end-product, Taltobulin, has been the subject of numerous studies. It has been shown to

inhibit the growth of a wide range of tumor cell lines with an average IC50 in the low nanomolar

range.[2] For instance, in preclinical studies, Taltobulin has demonstrated significant inhibition

of tumor growth in various xenograft models.[2]

The mechanism of action of Taltobulin involves its binding to tubulin, which prevents the

polymerization of microtubules. This disruption of the cellular cytoskeleton is critical during cell

division, leading to an arrest of the cell cycle in the G2/M phase and subsequent apoptosis.

The following diagram illustrates the signaling pathway affected by Taltobulin.
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The mechanism of action of Taltobulin on microtubule dynamics.

Conclusion
Taltobulin intermediate-12 is a commercially available precursor for the synthesis of the

potent anti-cancer agent Taltobulin. While detailed public information on the specific structure
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and experimental protocols for this intermediate is limited, its availability provides a valuable

resource for researchers in medicinal chemistry and oncology drug development. Investigators

are encouraged to contact the supplier for detailed technical specifications. The broader

context of Taltobulin's synthesis and its well-documented biological activity underscore the

potential utility of its intermediates in advancing cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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